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Compound of Interest

Tert-butyl 3-
Compound Name:
ethynylphenylcarbamate

Cat. No.: B070088

This guide provides critical safety, handling, and disposal information for Tert-butyl 3-
ethynylphenylcarbamate (CAS RN: 185619-66-3). Adherence to these guidelines is essential
for ensuring laboratory safety and minimizing exposure risks for researchers, scientists, and
drug development professionals.

Hazard Summary: Tert-butyl 3-ethynylphenylcarbamate is classified with the GHSO07
pictogram, indicating that it can be harmful if swallowed, and may cause skin and eye irritation.
Appropriate personal protective equipment and handling procedures are mandatory to ensure
user safety.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for the safe handling of Tert-butyl 3-
ethynylphenylcarbamate. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile rubber gloves (minimum
0.11 mm thickness). Consider
double gloving for extended

operations.

Provides protection against
splashes and direct contact.
Always change gloves
immediately upon
contamination.

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 or European
Standard EN166.[1] A face
shield should be worn over
goggles when there is a

significant risk of splashes.

Protects against eye irritation
or serious eye damage from

splashes.

Skin and Body Protection

A flame-resistant or 100%
cotton lab coat should be worn
over personal clothing. Wear
closed-toe shoes and long

pants.

Protects skin from potential

splashes and contact.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood.[2] If engineering controls
are insufficient, a NIOSH-
approved respirator is

required.

Minimizes inhalation of dust or

vapors.

Experimental Protocol: Safe Handling and Disposal

Adherence to a strict operational workflow is critical for the safe handling of Tert-butyl 3-

ethynylphenylcarbamate.

1. Preparation and Pre-Handling:

e Ensure a certified chemical fume hood is operational.

» Verify that an eyewash station and safety shower are accessible and unobstructed.
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Assemble all necessary equipment and reagents before starting the experiment.

Prepare a designated, labeled waste container for Tert-butyl 3-ethynylphenylcarbamate
waste.

. Donning Personal Protective Equipment (PPE):

Put on all required PPE as outlined in the table above before entering the designated work
area.

Inspect gloves for any signs of degradation or punctures before use.

. Handling the Chemical:

Conduct all manipulations of Tert-butyl 3-ethynylphenylcarbamate inside a chemical fume
hood.[2]

Avoid creating dust.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.[3]

. Spill and Emergency Procedures:

Small Spill (<100 mL):

Alert others in the area.

o

[¢]

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

[2]

[¢]

Place the absorbed material in a sealed, labeled container for hazardous waste disposal.

[¢]

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spill (>100 mL):

o Evacuate the immediate area.
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o Contact your institution's emergency response team.

e Skin Contact:

o Immediately flush the affected area with copious amounts of water for at least 15 minutes
and seek medical attention.[2]

o Remove contaminated clothing while under the safety shower.
e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and
lower eyelids. Seek medical attention.

5. Disposal Plan: All waste containing Tert-butyl 3-ethynylphenylcarbamate must be treated
as hazardous waste.

o Chemical Waste: Collect all residual chemical and contaminated materials in a clearly
labeled, sealed, and compatible waste container.

o Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a
designated hazardous waste container.

» Dispose of all waste in accordance with local, state, and federal regulations.[2]

Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Tert-butyl 3-
ethynylphenylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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